Cas no 76569-06-7 (Phosphonic acid,(1,1-dichloroethyl)-, bis(5-methyl-2-nitrophenyl) ester (9CI))

• Product name: Phosphonic acid,(1,1-dichloroethyl)-, bis(5-methyl-2-nitrophenyl) ester (9CI)
• CAS No: 76569-06-7
• MF: C₁₆H₁₅Cl₂N₂O₇P
• MW: 449.179263353348
• CID: 576619
• PubChem ID: 156728

Phosphonic acid,(1,1-dichloroethyl)-, bis(5-methyl-2-nitrophenyl) ester (9CI) Chemical and Physical Properties

Names and Identifiers

• Phosphonic acid,(1,1-dichloroethyl)-, bis(5-methyl-2-nitrophenyl) ester (9CI)
• Phosphonic acid, (1,1-dichloroethyl)-, bis(5-methyl-2-nitrophenyl) ester
• 2-[1,1-dichloroethyl-(5-methyl-2-nitrophenoxy)phosphoryl]oxy-4-methyl-1-nitrobenzene
• DTXSID70227368
• 76569-06-7

• Inchi： InChI=1S/C16H15Cl2N2O7P/c1-10-4-6-12(19(21)22)14(8-10)26-28(25,16(3,17)18)27-15-9-11(2)5-7-13(15)20(23)24/h4-9H,1-3H3
• InChI Key： OGBBBHGNTISQBK-UHFFFAOYSA-N
• SMILES： CC1=CC(=C(C=C1)[N+](=O)[O-])OP(=O)(C(C)(Cl)Cl)OC2=C(C=CC(=C2)C)[N+](=O)[O-]

Computed Properties

• Exact Mass: 447.999
• Monoisotopic Mass: 447.999
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 596
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 127Ų

Experimental Properties

• Density: 1.489
• Boiling Point: 569.3°C at 760 mmHg
• Flash Point: 298.1°C
• Refractive Index: 1.599
• PSA: 136.98000
• LogP: 6.96840